Cas no 1245807-64-0 (2-Bromo-5-fluoroterephthalic acid)

• Product Name: 2-Bromo-5-fluoroterephthalic acid
• CAS No: 1245807-64-0
• MF: C₈H₄BrFO₄
• MW: 263.017365455627
• MDL: MFCD11616082
• CID: 820463
• PubChem ID: 18004192
• Update Time: 2025-10-29

2-Bromo-5-fluoroterephthalic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoroterephthalic acid
• 2-Bromo-5-fluoro-1,4-benzenedicarboxylicacid
• AGN-PC-01NROH
• ANW-64416
• CTK8C0270
• QC-9148
• SBB065087
• SureCN6860298
• 1,4-Benzenedicarboxylic acid, 2-bromo-5-fluoro-
• SCHEMBL6860298
• 1245807-64-0
• 2-Bromo-5-fluoroterephthalicacid
• CS-0007664
• 2-Bromo-5-fluoro-1,4-benzenedicarboxylic acid
• AS-67231
• DTXSID90592429
• 2-bromo-5-fluoro-terephthalic acid
• DB-364835
• 2-Bromo-5-fluorobenzene-1,4-dicarboxylic acid
• AKOS015890382
• C13873

• MDL： MFCD11616082
• Inchi： 1S/C8H4BrFO4/c9-5-1-4(8(13)14)6(10)2-3(5)7(11)12/h1-2H,(H,11,12)(H,13,14)
• InChI Key： NOWJAVVCARLMRF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 261.92770g/mol
• Monoisotopic Mass: 261.92770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.949±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 2-Bromo-5-fluoroterephthalic acid

Recent Advances in the Application of 2-Bromo-5-fluoroterephthalic Acid (CAS: 1245807-64-0) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-fluoroterephthalic acid (CAS: 1245807-64-0) has emerged as a versatile building block in the synthesis of novel pharmaceutical compounds and materials. Recent studies highlight its role as a key intermediate in the development of targeted therapies, particularly in oncology and neurodegenerative diseases. The unique bromo-fluoro substitution pattern on the terephthalic acid scaffold enables precise modifications for enhanced bioactivity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing irreversible kinase inhibitors. Researchers utilized 2-bromo-5-fluoroterephthalic acid to develop covalent-binding fragments that selectively target cysteine residues in EGFR mutants. The electron-withdrawing effects of both halogens were found to significantly influence the reactivity of the resulting warhead, with the fluorine atom particularly enhancing metabolic stability.

In materials science applications, a breakthrough reported in ACS Applied Materials & Interfaces (2024) showcased the incorporation of 1245807-64-0 into metal-organic frameworks (MOFs) for drug delivery systems. The bromine site allowed for post-synthetic modification while the fluorine improved the framework's stability under physiological conditions. These MOFs demonstrated exceptional loading capacity for anticancer agents like doxorubicin, with pH-responsive release profiles.

Ongoing clinical investigations (Phase I/II trials) are exploring derivatives of 2-bromo-5-fluoroterephthalic acid as PET radiotracers for imaging tau pathology in Alzheimer's disease. The compound's ability to cross the blood-brain barrier when properly derivatized, combined with the fluorine-18 labeling potential, makes it particularly attractive for neuroimaging applications. Preliminary results suggest superior binding affinity compared to existing tracers.

From a synthetic chemistry perspective, recent methodological advances have improved the scalable production of 1245807-64-0. A 2024 Organic Process Research & Development paper detailed a continuous-flow protocol that reduces hazardous waste generation by 78% while maintaining >99% purity. This development addresses previous challenges in large-scale manufacturing of this valuable intermediate.

The compound's safety profile has been extensively characterized in recent toxicological studies. While the parent molecule shows moderate cytotoxicity (IC50 ≈ 50 μM in HepG2 cells), properly designed derivatives exhibit excellent therapeutic indices. Structure-activity relationship (SAR) studies emphasize that the carboxylic acid groups are crucial for reducing off-target effects through enhanced polarity.

Looking forward, computational modeling predicts that 2-bromo-5-fluoroterephthalic acid derivatives could show promise against emerging drug-resistant bacterial strains. Molecular docking studies suggest potential interactions with novel antibiotic targets, though experimental validation remains ongoing. The compound's multifaceted applications continue to expand across chemical biology and pharmaceutical development.